Cas no 215045-81-1 (Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI))
215045-81-1 structure
Product Name:Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI)
CAS No:215045-81-1
MF:C6H10N2O3
MW:158.155201435089
CID:243033
Update Time:2024-01-26
Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
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- Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI)
- Acetic acid, aminocyano-, 2-methoxyethyl ester (9CI)
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- Inchi: 1S/C6H10N2O3/c1-10-2-3-11-6(9)5(8)4-7/h5H,2-3,8H2,1H3
- InChI Key: JPCSEWVPMHPNAW-UHFFFAOYSA-N
- SMILES: C(OCCOC)(=O)C(N)C#N
Computed Properties
- Exact Mass: 158.069
- Monoisotopic Mass: 158.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.3A^2
Acetic acid,aminocyano-, 2-methoxyethyl ester (9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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